Cas no 78094-12-9 (Cholestan-3-one,7,12,26-trihydroxy-, (5b,7a,12a,25R)- (9CI))

Cholestan-3-one,7,12,26-trihydroxy-, (5b,7a,12a,25R)- (9CI) structure
78094-12-9 structure
Product Name:Cholestan-3-one,7,12,26-trihydroxy-, (5b,7a,12a,25R)- (9CI)
CAS No:78094-12-9
MF:C27H46O4
MW:434.651749134064
CID:566848
PubChem ID:196065
Update Time:2025-04-19

Cholestan-3-one,7,12,26-trihydroxy-, (5b,7a,12a,25R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholestan-3-one,7,12,26-trihydroxy-, (5b,7a,12a,25R)- (9CI)
    • 7 alpha,12 alpha,26-trihydroxy-5 beta-cholestan-3-one
    • 1,3-bis(2-methyl-5-nitroimidazol-1-yl)propan-2-ol
    • 7,12,26-Tohco
    • CHEBI:48834
    • 7,12,26-Trihydroxycholestan-3-one
    • (5R,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-17-[(2R)-7-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-one
    • Q27121370
    • LMST04030100
    • Cholestan-3-one, 7,12,26-trihydroxy-, (5beta,7alpha,12alpha,25R)-
    • DTXSID40999323
    • 7alpha,12alpha,26-Trihydroxy-5beta-cholestan-3-one
    • 78094-12-9
    • 5beta-cholestan-7alpha,12alpha,26-triol-3-one
    • Inchi: 1S/C27H46O4/c1-16(15-28)6-5-7-17(2)20-8-9-21-25-22(14-24(31)27(20,21)4)26(3)11-10-19(29)12-18(26)13-23(25)30/h16-18,20-25,28,30-31H,5-15H2,1-4H3/t16?,17-,18+,20-,21+,22+,23-,24+,25+,26+,27-/m1/s1
    • InChI Key: UCVRZTRGVBWBPR-SSGCBCEYSA-N
    • SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CCC(C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCCC(C)CO)[C@]21C)O)=O

Computed Properties

  • Exact Mass: 434.33960994g/mol
  • Monoisotopic Mass: 434.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 77.8Ų
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